![molecular formula C20H29N3O2 B4884148 1-[4-(3-anilino-1-piperidinyl)-4-oxobutyl]-2-piperidinone](/img/structure/B4884148.png)
1-[4-(3-anilino-1-piperidinyl)-4-oxobutyl]-2-piperidinone
Overview
Description
1-[4-(3-anilino-1-piperidinyl)-4-oxobutyl]-2-piperidinone, also known as AN-1792, is a synthetic peptide designed to stimulate an immune response against beta-amyloid, a protein that accumulates in the brains of Alzheimer's disease patients. This peptide has been the subject of numerous scientific studies and research applications due to its potential therapeutic benefits.
Mechanism of Action
1-[4-(3-anilino-1-piperidinyl)-4-oxobutyl]-2-piperidinone works by stimulating the immune system to produce antibodies against beta-amyloid. These antibodies bind to the beta-amyloid protein, marking it for destruction by immune cells. This process is intended to reduce the accumulation of beta-amyloid in the brain, which is believed to be a key factor in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to induce the production of antibodies against beta-amyloid in both animal and human studies. However, the peptide has also been associated with adverse effects, including inflammation and autoimmune reactions. These effects are thought to be related to the immune response triggered by this compound.
Advantages and Limitations for Lab Experiments
1-[4-(3-anilino-1-piperidinyl)-4-oxobutyl]-2-piperidinone has several advantages for lab experiments, including its ability to induce an immune response against beta-amyloid. This makes it a useful tool for studying the role of beta-amyloid in Alzheimer's disease and for testing potential therapies. However, the peptide's potential adverse effects, including inflammation and autoimmune reactions, must be carefully considered when designing experiments.
Future Directions
There are several future directions for research on 1-[4-(3-anilino-1-piperidinyl)-4-oxobutyl]-2-piperidinone. One area of interest is the development of modified versions of the peptide that are less likely to cause adverse effects. Another area of research is the use of this compound in combination with other therapies, such as anti-inflammatory drugs, to enhance its efficacy. Additionally, further research is needed to better understand the mechanism of action of this compound and its potential therapeutic benefits for Alzheimer's disease.
Scientific Research Applications
1-[4-(3-anilino-1-piperidinyl)-4-oxobutyl]-2-piperidinone has been extensively studied for its potential therapeutic benefits in treating Alzheimer's disease. The peptide is designed to stimulate an immune response against beta-amyloid, which is believed to contribute to the development and progression of the disease. Several clinical trials have been conducted to evaluate the safety and efficacy of this compound in humans, with mixed results.
properties
IUPAC Name |
1-[4-(3-anilinopiperidin-1-yl)-4-oxobutyl]piperidin-2-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29N3O2/c24-19-11-4-5-13-22(19)14-7-12-20(25)23-15-6-10-18(16-23)21-17-8-2-1-3-9-17/h1-3,8-9,18,21H,4-7,10-16H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHPOXQRXYZCOAF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(=O)C1)CCCC(=O)N2CCCC(C2)NC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.